3-Formylbutyl diphosphate

• Molecular Formula: C5H12O8P2
• Molecular Weight: 262.09 g/mol
• IUPAC Name: (3-methyl-4-oxobutyl) phosphono hydrogen phosphate
• InChI: InChI=1S/C5H12O8P2/c1-5(4-6)2-3-12-15(10,11)13-14(7,8)9/h4-5H,2-3H2,1H3,(H,10,11)(H2,7,8,9)
• InChI Key: KIJIIIDYDGXWFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCOP(=O)(O)OP(=O)(O)O)C=O
• synonyms: 3-formyl-1-butyl diphosphate; 3-formyl-1-butyl pyrophosphate

Description

3-formylbutyl diphosphate is an organic phosphate that is the diphosphate formed from 3-formyl-n-butyl alcohol.

Scientific Research Applications

Enzyme Studies and Synthesis

The synthesis of deuterium-labeled derivatives of dimethylallyl diphosphate (DMAPP), which is structurally related to 3-Formylbutyl diphosphate, is crucial for enzymological studies. This includes the preparation of various labeled derivatives useful in understanding enzyme behavior and function (Thulasiram, Phan, Rivera, & Poulter, 2006).

Thiamin Diphosphate Enzyme Mechanics

Thiamin diphosphate (ThDP) enzymes, which share a functional group with 3-Formylbutyl diphosphate, are involved in key metabolic pathways. Understanding the 3D structures of major reaction intermediates of ThDP enzymes, as studied in the oxidative decarboxylation of pyruvate, can offer insights into chemical mechanisms and the stereochemical course of thiamin catalysis (Wille, Meyer, Steinmetz, Hinze, Golbik, & Tittmann, 2006).

Intermediates in Enzyme Catalysis

The interaction of acetyl phosphate and 1,3-diphosphoglycerate with glyceraldehyde-3-phosphate dehydrogenase forms stable enzyme-substrate compounds. These are theorized as intermediates in catalytic activity, offering insights into the enzymatic oxidation of aldehydes, which could be relevant for compounds like 3-Formylbutyl diphosphate (Krimsky & Racker, 1955).

Isoprenoid Biosynthesis

Studies show that 2-C-Methyl-d-erythritol cyclodiphosphate is converted into compounds structurally similar to 3-Formylbutyl diphosphate in the MEP pathway for isoprenoid biosynthesis. This is critical for understanding the biosynthetic pathways of isoprenoids, a class of compounds related to 3-Formylbutyl diphosphate (Wolff, Seemann, Grosdemange-Billiard, Tritsch, Campos, Rodríguez‐Concepción, Boronat, & Rohmer, 2002).

Coenzyme Studies

The study of glucose diphosphate, a coenzyme, and its involvement in biochemical transformations highlights the importance of diphosphate compounds in biological systems. This can extend to understanding the roles of compounds like 3-Formylbutyl diphosphate (Caputto, Leloir, Cardini, & Paladini, 1950).

Dolichol Pathway Enzymes

Research on the dolichol pathway, where dolichyl diphosphate plays a role, can provide insights into similar diphosphate compounds like 3-Formylbutyl diphosphate. This pathway's enzymes are crucial for understanding complex biochemical processes (Sharma, Lehle, & Tanner, 2005).